2-[(4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-(2-hydroxyethyl)amino]ethanol
Catalog No.
S16159598
CAS No.
M.F
C22H29N5O4S
M. Wt
459.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-[(4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-(2-hydroxyethyl)amino]ethanol
IUPAC Name
2-[(4,4-dimethyl-8-morpholin-4-yl-5-oxa-11-thia-9,14,16-triazatetracyclo[8.7.0.02,7.012,17]heptadeca-1(10),2(7),8,12(17),13,15-hexaen-13-yl)-(2-hydroxyethyl)amino]ethanol
Molecular Formula
C22H29N5O4S
Molecular Weight
459.6 g/mol
InChI
InChI=1S/C22H29N5O4S/c1-22(2)11-14-15(12-31-22)19(27-5-9-30-10-6-27)25-21-16(14)17-18(32-21)20(24-13-23-17)26(3-7-28)4-8-29/h13,28-29H,3-12H2,1-2H3
InChI Key
POJKNJIEQHWHLU-UHFFFAOYSA-N
Canonical SMILES
CC1(CC2=C(CO1)C(=NC3=C2C4=C(S3)C(=NC=N4)N(CCO)CCO)N5CCOCC5)C
XLogP3
1.4
Hydrogen Bond Acceptor Count
10
Hydrogen Bond Donor Count
2
Exact Mass
459.19402560 g/mol
Monoisotopic Mass
459.19402560 g/mol
Heavy Atom Count
32
Dates
Modify: 2024-08-15
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